Cas no 2248342-62-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate
• CAS No: 2248342-62-1
• MF: C₂₀H₁₅NO₄
• MW: 333.337405443192
• CID: 6259622
• PubChem ID: 165725083
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248342-62-1
• EN300-6518118
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate

• Inchi： 1S/C20H15NO4/c22-17-13-6-2-3-7-14(13)18(23)21(17)25-19(24)16-11-20(16)10-9-12-5-1-4-8-15(12)20/h1-8,16H,9-11H2
• InChI Key： NEGJQDXUJWOUHJ-UHFFFAOYSA-N
• SMILES： O(C(C1CC21C1C=CC=CC=1CC2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 333.10010796g/mol
• Monoisotopic Mass: 333.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate (CAS No. 2248342-62-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate, identified by its CAS number 2248342-62-1, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This spirocyclic structure combines a dioxo group with a dihydrospiro framework, making it a subject of significant interest for its potential applications in medicinal chemistry and material science.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of spirocyclic compounds due to their unique structural features and biological activities. The presence of both a 1H-isoindol and a cyclopropane moiety in this molecule suggests a high degree of molecular rigidity, which can be exploited to design molecules with specific binding properties. This structural motif has been increasingly explored for its ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The dioxo functionality at the core of the molecule introduces electrophilic centers that can participate in various chemical reactions, making it a versatile intermediate for synthetic chemists. Additionally, the spirocyclic connection between the cyclopropane and the indene ring system imparts unique electronic properties that can influence the compound's interaction with biological targets. Such structural features are often leveraged in drug discovery to achieve high selectivity and potency.

In the context of contemporary pharmaceutical research, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate (CAS No. 2248342-62-1) are being scrutinized for their potential as scaffolds for novel therapeutic agents. The spirocyclic core has been shown to enhance binding affinity and reduce metabolic liability, making it an attractive feature for drug design. Furthermore, the incorporation of functional groups such as the dioxo moiety allows for further derivatization, enabling chemists to fine-tune the pharmacological properties of the compound.

Recent studies have demonstrated that spirocyclic compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The rigid structure of these molecules often leads to improved pharmacokinetic profiles compared to more flexible analogs. For instance, the spirocyclic connection in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate (CAS No. 2248342-62-1) helps stabilize the conformation of the molecule in its active state, thereby enhancing its interaction with biological targets.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern organic chemistry. The construction of the spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed reactions and intramolecular cyclizations are often employed to achieve this goal. The introduction of the dioxo group further complicates the synthesis but also adds to the compound's potential utility by providing reactive sites for further functionalization.

From a computational chemistry perspective, modeling studies have shown that the electronic distribution in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2',3'-dihydrospiro[cyclopropane-1,1'-indene]-3-carboxylate (CAS No. 2248342-62-1) is highly favorable for binding interactions with biological targets. The presence of both electrophilic and nucleophilic centers allows for multiple modes of interaction with receptors or enzymes. This versatility is particularly valuable in drug discovery pipelines where multiple binding sites may need to be addressed simultaneously.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoi n dol - 2 - yl 2' , 3' - dihydrospi ro [ cyc lo pro pane - 1 , 1 ' - i nde ne ] - 3 - carbox yl ate ( CAS No . 2248342 -62 - 1 ) stands as a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an exciting molecule for chemists and biologists alike. As synthetic methodologies continue to evolve，the accessibility of such complex molecules will only increase，opening up new avenues for drug discovery and development.